Cas no 1187-42-4 ((2Z)-diaminobut-2-enedinitrile)

• Product Name: (2Z)-diaminobut-2-enedinitrile
• CAS No: 1187-42-4
• MF: C₄H₄N₄
• MW: 108.101359367371
• MDL: MFCD00001870
• CID: 40976
• PubChem ID: 87567855
• Update Time: 2025-05-21

(2Z)-diaminobut-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Diaminomaleonitrile
• 1,2-DIAMINO-1,2-DICYANOETHYLENE
• CIS-2,3-DIAMINOBUT-2-ENEDINITRILE
• DAMN
• DIAMINOMALEIC ACID DINITRILE
• TIMTEC-BB SBB009976
• 2,3-diamino-,(Z)-2-Butenedinitrile
• 2,3-diamino-2-butenedinitrile
• 3-diamino-(z)-2-butenedinitril
• diaminoaleo dinitrile
• 2-Butenedinitrile, 2,3-diamino-, (2Z)-
• 2,3-Diaminomaleodinitrile
• (Z)-2,3-Diaminobut-2-enedinitrile
• 2-Butenedinitrile, 2,3-diamino-, (Z)-
• (Z)-2,3-Diamino-2-butenedinitrile
• Hydrogen cyanide tetramer
• Diaminomaleonitrile
• 2,3-Diaminobut-2-enedinitrile
• N-(2-Hydroxyethyl)-N-[3-(4-nitrophenyl)]propylamine
• 1,2-diamino-1,2-ethenedicarbonitrile
• diaminomaleodinitrile
• diaminomaleodinitryl
• Diaminomalononitrile
• Maleonitrile, diamino-
• Diaminomaleonitrile, 98%
• 2,3-Diamino maleonitrile
• (2Z)-diaminobut-2-enedinitrile
• DPZSNGJNFHWQDC-ARJAWSKDSA-N
• (2Z)-2,3-diaminobut-2-enedinitrile
• (1Z)-1,2-diaminoethene-1,2-d
• CHEMBL1701646
• NS00023823
• 2-Butenedinitrile, 2,3-diamino-
• (2Z)-2,3-Diamino-2-butenedinitrile
• AKOS015831345
• (Z)-2,3-diamino-but-2-enedinitrile
• UNII-E8C63N8TWR
• Butenedinitrile, diamino-
• NCGC00258544-01
• 1187-42-4
• P19757
• DTXSID0024923
• NSC-266758
• CCRIS 921
• STR01749
• F0001-0301
• NCGC00091234-02
• D1335
• MLS002415726
• Q21099121
• Tox21_200991
• InChI=1/C4H4N4/c5-1-3(7)4(8)2-6/h7-8H2/b4-3
• NSC266758
• DTXCID004923
• SCHEMBL170
• E8C63N8TWR
• EINECS 214-697-6
• NCGC00091234-01
• CAS-1187-42-4
• 2,3-Dicyanoethenediamine
• Q-200949
• diaminomaleonitril
• 2,3-DIAMINO-2-BUTENEDINITRILE, (2Z)-
• BBL027361
• (2Z)-2,3-Diamino-2-butenedinitrile #
• NSC 266758
• SMR001370899
• 2-Butenedinitrile,3-diamino-, (Z)-
• HMS3039E16
• STL185612

• MDL： MFCD00001870
• Inchi： 1S/C4H4N4/c5-1-3(7)4(8)2-6/h7-8H2/b4-3-
• InChI Key： DPZSNGJNFHWQDC-ARJAWSKDSA-N
• SMILES： N/C(/C#N)=C(/C#N)\N
• BRN： 878333

Computed Properties

• Exact Mass: 108.04400
• Monoisotopic Mass: 108.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 99.6

Experimental Properties

• Color/Form: Brown crystalline powder
• Density: 1.36 g/cm3
• Melting Point: 178-179 °C (lit.)
• Boiling Point: 192.71°C (rough estimate)
• Flash Point: 222.7 °C
• Refractive Index: 1.6260 (estimate)
• Solubility: 5000mg/l
• Water Partition Coefficient: 5 g/L (25 ºC)
• PSA: 99.62000
• LogP: 0.56316
• Sensitiveness: Light Sensitive
• Solubility: dissolve in water

(2Z)-diaminobut-2-enedinitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1

Additional information on (2Z)-diaminobut-2-enedinitrile

Comprehensive Guide to (2Z)-Diaminobut-2-enedinitrile (CAS No. 1187-42-4): Properties, Applications, and Innovations

(2Z)-Diaminobut-2-enedinitrile (CAS No. 1187-42-4) is a specialized organic compound with a unique molecular structure, featuring two amino groups and two nitrile functionalities. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals often search for terms like "synthesis of (2Z)-diaminobut-2-enedinitrile", "CAS 1187-42-4 applications", or "Z-configuration diaminonitriles", reflecting its growing relevance in synthetic chemistry.

The compound's Z-configuration (cis-arrangement) is critical for its reactivity, making it a valuable intermediate in asymmetric synthesis. Recent studies highlight its role in developing novel heterocyclic compounds, a hot topic in drug discovery. With the rise of green chemistry trends, researchers are exploring eco-friendly catalytic methods to produce (2Z)-diaminobut-2-enedinitrile, addressing queries like "sustainable synthesis of nitrile derivatives".

In material science, CAS 1187-42-4 serves as a precursor for high-performance polymers and coordination complexes. Its dual nitrile groups enable chelation with metals, a property exploited in catalysis and nanotechnology. Searches for "nitrile-based ligands in catalysis" or "diaminobutene derivatives in materials" underscore this application. The compound’s thermal stability also makes it suitable for advanced composites, aligning with industry demands for lightweight, durable materials.

Analytical characterization of (2Z)-diaminobut-2-enedinitrile involves techniques like NMR spectroscopy and X-ray crystallography, frequently queried as "structural analysis of Z-isomers". Computational chemistry studies further investigate its electronic properties, catering to interests in "molecular modeling of nitriles". Safety data sheets (SDS) for CAS 1187-42-4 emphasize proper handling protocols, though it remains non-regulated under major chemical inventories.

Emerging applications include its use in bioconjugation and click chemistry, where its amino groups facilitate selective reactions. This aligns with the surge in "bioorthogonal chemistry tools" searches. Patent literature reveals innovative uses in electronic materials and photoresists, answering niche queries like "nitrile compounds in semiconductor fabrication".

Future research directions may explore (2Z)-diaminobut-2-enedinitrile's role in CO2 capture or hydrogen storage, given the global focus on clean energy solutions. Its structural adaptability positions it as a candidate for molecular machines—a trending topic in nanotechnology. As synthetic methodologies evolve, this compound will likely remain at the forefront of functional material design and medicinal chemistry innovations.